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Compound of Interest

Compound Name: Aranthol

Cat. No.: B3061088

Despite a comprehensive search of scientific and chemical databases, detailed information
regarding the chemical properties, biological activity, and experimental protocols for the
compound known as Aranthol remains largely unavailable in the public domain.

Aranthol, also identified by its IUPAC name 2-methyl-6-(methylamino)heptan-2-ol and
synonyms such as Methamoctol and N-Methylheptaminol, appears to be a compound with
limited published research. While basic chemical information can be found in databases, the in-
depth technical data required for a comprehensive guide for researchers, scientists, and drug
development professionals is not accessible through publicly available resources.

Chemical Structure and Basic Properties

The fundamental details of Aranthol have been collated from chemical repositories.

Table 1: Physicochemical Properties of Aranthol

Property Value Source

Molecular Formula CoH21:NO PubChem
2-methyl-6-

IUPAC Name ) PubChem
(methylamino)heptan-2-ol

Molecular Weight 159.27 g/mol PubChem

CAS Number 4436-89-9 PubChem
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Biological Activity and Pharmacological Data

Efforts to retrieve information on the mechanism of action, biological activity, pharmacological
profile, and toxicological data for Aranthol were unsuccessful. Searches for experimental
studies, clinical trials, or any form of quantitative biological data yielded no specific results for
this compound.

Experimental Protocols and Methodologies

A critical component of the requested technical guide was the inclusion of detailed
experimental protocols. Regrettably, no published studies detailing the synthesis, purification,
or in vitro/in vivo evaluation of Aranthol could be located. Therefore, no experimental
methodologies can be provided.

Signaling Pathways and Logical Relationships

The absence of research into the biological effects of Aranthol means that there are no known
signaling pathways or mechanisms of action to be visualized. Without experimental data, it is
impossible to construct any diagrams representing its interaction with biological systems.

Conclusion

Based on an exhaustive search of available scientific literature and chemical databases, it must
be concluded that Aranthol is not a well-characterized compound. The information necessary
to produce an in-depth technical guide, including quantitative data, experimental protocols, and
visualizations of its biological interactions, is not publicly available at this time. Researchers,
scientists, and drug development professionals interested in this molecule would likely need to
conduct foundational research to establish its chemical and biological properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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